Cas no 1803582-77-5 (1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole)

• Product Name: 1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole
• CAS No: 1803582-77-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD28383726
• CID: 5050135
• PubChem ID: 112756376
• Update Time: 2025-07-18

1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methylphenyl)-2-nitropropyl]-1H-pyrazole
• 1-[1-(2-methylphenyl)-2-nitropropyl]pyrazole
• 1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole

• MDL： MFCD28383726
• Inchi： 1S/C13H15N3O2/c1-10-6-3-4-7-12(10)13(11(2)16(17)18)15-9-5-8-14-15/h3-9,11,13H,1-2H3
• InChI Key： AZMCQWDHAIPSQE-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)C(C1C=CC=CC=1C)N1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole

1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1803582-77-5, commonly referred to as 1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural science. This compound is characterized by its unique structure, which combines a pyrazole ring with a nitropropyl group and a methylphenyl substituent, making it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents. The presence of the nitro group in the structure of this compound adds to its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced biological activities.

The synthesis of 1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. For instance, the use of oxidizing agents like fuming nitric acid or mCPBA has been reported to facilitate the introduction of the nitro group into the molecule.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound. These studies have provided valuable insights into its electronic properties and conformational flexibility, which are essential for understanding its reactivity and biological behavior.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing advanced materials. For example, researchers have investigated its potential as a building block for constructing conjugated polymers with applications in organic electronics. The ability of this compound to undergo polymerization under controlled conditions makes it a candidate for developing materials with tailored optical and electronic properties.

Moreover, the compound has shown potential in the field of agrochemicals. Studies have demonstrated that certain derivatives of this compound exhibit potent activity against plant pathogens, making them promising candidates for developing new classes of fungicides or insecticides. The incorporation of the methylphenyl group into the molecule enhances its lipophilicity, which is advantageous for improving bioavailability and efficacy in agricultural applications.

In conclusion, 1-1-(2-Methylphenyl)-2-nitropropyl-1H-pyrazole (CAS No. 1803582-77-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.